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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)pyrimidine

Cat. No.: B100102 Get Quote

Technical Guide: 4-(4-Nitrophenyl)pyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 4-(4-
Nitrophenyl)pyrimidine, including its chemical identity and structure. While a comprehensive

literature search was conducted, it is important to note that detailed experimental data, specific

biological activity, and established signaling pathways for this particular compound are not

extensively documented in publicly available scientific literature. The information presented

herein is based on chemical database entries and general knowledge of related pyrimidine

derivatives.

Chemical Identity and Structure
CAS Number: 16495-82-2[1]

Molecular Formula: C₁₀H₇N₃O₂

Structure:

The chemical structure of 4-(4-Nitrophenyl)pyrimidine consists of a pyrimidine ring

substituted at the 4-position with a 4-nitrophenyl group.
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Figure 1. Chemical structure of 4-(4-Nitrophenyl)pyrimidine.

Chemical Properties:

Property Value Source

Molecular Weight 201.18 g/mol PubChem

IUPAC Name 4-(4-nitrophenyl)pyrimidine PubChem
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Synthesis and Experimental Data
A thorough review of scientific literature did not yield specific, detailed experimental protocols

for the synthesis or biological evaluation of 4-(4-Nitrophenyl)pyrimidine (CAS 16495-82-2).

However, the synthesis of pyrimidine derivatives is a well-established area of organic

chemistry. Generally, substituted pyrimidines can be synthesized through various condensation

reactions. For instance, a common approach involves the reaction of amidines with β-

dicarbonyl compounds or their equivalents. Other methods include the cyclization of

appropriately substituted precursors.[2][3][4][5]
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Due to the lack of specific published research on this compound, quantitative data regarding its

biological activity (e.g., IC₅₀, EC₅₀), physicochemical properties from experimental

measurements, and detailed experimental protocols are not available at this time.

Biological Significance and Potential Applications
While specific biological activities for 4-(4-Nitrophenyl)pyrimidine are not documented, the

pyrimidine scaffold is a cornerstone in medicinal chemistry and is found in a vast array of

biologically active compounds.[6][7] Pyrimidine derivatives are known to exhibit a wide range of

pharmacological effects, including:

Anticancer Activity: Many pyrimidine analogs, such as 5-fluorouracil, are used as

chemotherapeutic agents.[8]

Antimicrobial and Antifungal Activity: The pyrimidine ring is a key component in various

antibacterial and antifungal drugs.[8][9]

Anti-inflammatory Activity: Certain pyrimidine derivatives have shown potential as anti-

inflammatory agents.[9]

Antiviral Activity: Pyrimidine nucleoside analogs are a critical class of antiviral drugs.[9]

The presence of the 4-nitrophenyl group may confer specific biological activities. Nitroaromatic

compounds are known to be substrates for nitroreductase enzymes, which can be of interest in

the development of hypoxia-activated prodrugs or specific inhibitors. However, without

experimental data, the biological profile of 4-(4-Nitrophenyl)pyrimidine remains speculative.

Signaling Pathways and Experimental Workflows
As no specific biological studies on 4-(4-Nitrophenyl)pyrimidine have been identified, there

are no described signaling pathways or established experimental workflows involving this

compound to visualize.

Conclusion
4-(4-Nitrophenyl)pyrimidine is a defined chemical entity with the CAS number 16495-82-2.

While its structure is known, there is a notable absence of detailed scientific literature regarding
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its synthesis, experimental data, and biological activity. Based on the general importance of the

pyrimidine scaffold in drug discovery, this compound could be of interest for screening in

various biological assays. However, any such investigation would require de novo synthesis

and characterization, as well as comprehensive biological evaluation. Researchers interested

in this compound should consider it a novel chemical entity for exploratory research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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